Cas no 89976-12-5 (1-methyl-4-nitro-2-(trifluoromethyl)benzene)

1-Methyl-4-nitro-2-(trifluoromethyl)benzene is a fluorinated aromatic compound characterized by the presence of a methyl group, a nitro group, and a trifluoromethyl substituent on the benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing effects of the nitro and trifluoromethyl groups enhance reactivity in electrophilic and nucleophilic substitution reactions, while the methyl group contributes to stability. Its well-defined molecular architecture allows for precise functionalization, facilitating applications in fine chemical synthesis and advanced material research. The compound is typically handled under controlled conditions due to its reactivity.
1-methyl-4-nitro-2-(trifluoromethyl)benzene structure
89976-12-5 structure
Product Name:1-methyl-4-nitro-2-(trifluoromethyl)benzene
CAS No:89976-12-5
MF:C8H6F3NO2
MW:205.133952617645
MDL:MFCD01631684
CID:61336
PubChem ID:2775447
Update Time:2025-05-27

1-methyl-4-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-4-nitro-2-(trifluoromethyl)benzene
    • 2-Methyl-5-nitrobenzotrifluoride
    • 2-(Trifluoromethyl)-4-nitrotoluene
    • 4-Nitro-2-(trifluoromethyl)toluene
    • BENZENE, 1-METHYL-4-NITRO-2-(TRIFLUOROMETHYL)-
    • 1-Methyl-4-nitro-2-trifluoromethyl-benzene
    • 3-TRIFLUOROMETHYL-4-METHYLNITROBENZENE
    • 1-methyl-4-nitro-2-(trifluoromethyl)-benzene
    • 4-NITRO-2-TRIFLUOROMETHYLTOLUENE
    • 2-(TRIFLUOROMETHYL)-1-METHYL-4-NITROBENZENE
    • PubChem4444
    • PubChem15327
    • KSC926I9R
    • SVQCVQCIZWSPPX-UH
    • 1-Methyl-4-nitro-2-(trifluoromethyl)benzene (ACI)
    • o-Xylene, α1,α1,α1-trifluoro-5-nitro- (7CI)
    • 1-Methyl-4-nitro-2-trifluoromethylbenzene
    • EN300-105228
    • SCHEMBL589254
    • J-504953
    • 1-methyl-4-nitro-2-trifluormethylbenzene
    • CL8839
    • M2798
    • 89976-12-5
    • MFCD01631684
    • 3-(Trifluoromethyl)-4-methylnitrobenzene
    • CS-W004780
    • AS-18657
    • BCP05883
    • o-Xylene, alpha1,alpha1,alpha1-trifluoro-5-nitro-
    • SY014047
    • AKOS003587370
    • DB-057176
    • 4-nitro-2-(trifluoromethyl) toluene
    • AC-23596
    • 8GZW6C8KXQ
    • DTXSID90379550
    • 1-methyl-4-nitro-2-(trifluoromethyl)benzene
    • MDL： MFCD01631684
    • Inchi： 1S/C8H6F3NO2/c1-5-2-3-6(12(13)14)4-7(5)8(9,10)11/h2-4H,1H3
    • InChI Key： SVQCVQCIZWSPPX-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C(C(F)(F)F)C(C)=CC=1)=O
    • BRN： 2506013

Computed Properties

  • Exact Mass: 205.03500
  • Monoisotopic Mass: 205.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Density: 1.358
  • Melting Point: 34-41°C
  • Boiling Point: 220.5°C at 760 mmHg
  • Flash Point: 220.459 °C at 760 mmHg
  • Refractive Index: 1.476
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 45.82000
  • LogP: 3.44520
  • Sensitiveness: Moisture Sensitive

1-methyl-4-nitro-2-(trifluoromethyl)benzene Security Information

1-methyl-4-nitro-2-(trifluoromethyl)benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-methyl-4-nitro-2-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M140A-25g
1-methyl-4-nitro-2-(trifluoromethyl)benzene
 89976-12-5 98%
25g
 ￥468.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M140A-1g
1-methyl-4-nitro-2-(trifluoromethyl)benzene
 89976-12-5 98%
1g
 ￥41.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M140A-5g
1-methyl-4-nitro-2-(trifluoromethyl)benzene
 89976-12-5 98%
5g
 ￥128.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M2798-1g
1-methyl-4-nitro-2-(trifluoromethyl)benzene
 89976-12-5 98.0%(GC)
1g
 ￥100.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M2798-5g
1-methyl-4-nitro-2-(trifluoromethyl)benzene
 89976-12-5 98.0%(GC)
5g
 ￥390.0 2022-09-28
Chemenu
CM157335-100g
2-Methyl-5-nitrobenzotrifluoride
 89976-12-5 95+%
100g
 $269 2021-06-17
Chemenu
CM157335-500g
2-Methyl-5-nitrobenzotrifluoride
 89976-12-5 95+%
500g
 $823 2021-06-17
TRC
M338955-1g
2-Methyl-5-nitrobenzotrifluoride
 89976-12-5
1g
 $64.00 2023-05-17
TRC
M338955-5g
2-Methyl-5-nitrobenzotrifluoride
 89976-12-5
5g
 $110.00 2023-05-17
TRC
M338955-10g
2-Methyl-5-nitrobenzotrifluoride
 89976-12-5
10g
 $178.00 2023-05-17

1-methyl-4-nitro-2-(trifluoromethyl)benzene Production Method

Production Method 1

367-67-9 367-67-9
13862-28-7 13862-28-7
89976-12-5 89976-12-5
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Tetrahydrofuran ,  Water ;  rt; 18 h, reflux; reflux → rt
Reference
B-Alkyl Suzuki-Miyaura Cross-Coupling Reactions with Air-Stable Potassium Alkyltrifluoroborates
Molander, Gary A.; Yun, Chang-Soo; Ribagorda, Maria; Biolatto, Betina, Journal of Organic Chemistry, 2003, 68(14), 5534-5539

Production Method 2

823-96-1 823-96-1
777-37-7 777-37-7
89976-12-5 89976-12-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water
Reference
Practical methylation of aryl halides by Suzuki-Miyaura coupling
Gray, M.; Andrews, I. P.; Hook, D. F.; Kitteringham, J.; Voyle, M., Tetrahedron Letters, 2000, 41(32), 6237-6240

1-methyl-4-nitro-2-(trifluoromethyl)benzene Raw materials

1-methyl-4-nitro-2-(trifluoromethyl)benzene Preparation Products

1-methyl-4-nitro-2-(trifluoromethyl)benzene Related Literature

89976-12-5 (1-methyl-4-nitro-2-(trifluoromethyl)benzene) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.